3-Cyclobutyl-1-(9H-fluoren-9-ylmethoxycarbonyl)pyrrolidine-3-carboxylic acid

• IUPAC Name: 3-cyclobutyl-1-(9H-fluoren-9-ylmethoxycarbonyl)pyrrolidine-3-carboxylic acid
• InChI: InChI=1S/C24H25NO4/c26-22(27)24(16-6-5-7-16)12-13-25(15-24)23(28)29-14-21-19-10-3-1-8-17(19)18-9-2-4-11-20(18)21/h1-4,8-11,16,21H,5-7,12-15H2,(H,26,27)
• InChI Key: GDOTXDCHVOTZLR-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)C2(CCN(C2)C(=O)OCC3C4=CC=CC=C4C5=CC=CC=C35)C(=O)O
• Molecular Formula: C24H25NO4
• Molecular Weight: 391.5 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to 3-Cyclobutyl-1-(9H-fluoren-9-ylmethoxycarbonyl)pyrrolidine-3-carboxylic acid often involves multi-step organic reactions, including protection and deprotection strategies for functional groups. The fluoren-9-ylmethoxycarbonyl (Fmoc) group, for instance, is widely used for the protection of hydroxy-groups in the synthesis of complex organic molecules, showcasing its versatility and efficiency in synthetic chemistry (Gioeli & Chattopadhyaya, 1982).

Scientific Research Applications

Fluoren-9-ylmethoxycarbonyl Group for Hydroxy-group Protection

• Protection of Hydroxy-groups: The fluoren-9-ylmethoxycarbonyl (Fmoc) group is used to protect hydroxy-groups in combination with various acid- and base-labile protecting groups. This protection is crucial for synthesizing complex molecules like octathymidylic acid fragments (Gioeli & Chattopadhyaya, 1982).

Structural Analysis and Molecular Interaction

• Hydrogen Bonding and Molecular Stacking: Studies have shown that compounds like 9-Oxo-9H-fluorene-1-carboxylic acid adopt specific conformations due to internal hydrogen bonding. This feature is important for understanding molecular interactions and designing new compounds (Coté, Lalancette, & Thompson, 1996).

Synthesis of N-Substituted Hydroxamic Acids

• Facile Synthesis of N-Substituted Hydroxamic Acids: Utilizing N-fluoren-9-ylmethoxycarbonyl-N-alkylhydroxylamines, researchers have developed efficient methods for synthesizing diverse N-substituted hydroxamic acids, which are important in medicinal chemistry (Mellor & Chan, 1997).

Synthesis of Complex Molecular Structures

• Synthesis of Aromatic Polyamides: Research has explored synthesizing novel aromatic polyamides containing ether and bulky fluorenylidene groups. Such polymers exhibit high solubility, transparency, and thermal stability, making them useful in various applications (Hsiao, Yang, & Lin, 1999).

Antiviral Applications

• Design and Synthesis of Influenza Inhibitors: Compounds containing fluorenylmethoxycarbonyl groups have been used to develop potent inhibitors of influenza neuraminidase, showcasing their potential in antiviral drug development (Wang et al., 2001).